Cas no 1174644-89-3 (8-Methyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine)

• Product Name: 8-Methyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine
• CAS No: 1174644-89-3
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 1100571
• PubChem ID: 66846312
• Update Time: 2025-06-08

8-Methyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-8-methyl-1,2,4-Triazolo[4,3-a]pyrazine
• 8-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine
• DB-413308
• CS-0146373
• VSGTYKAWVBDDOE-UHFFFAOYSA-N
• Z1398182014
• AKOS022961294
• 8-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
• EN300-176273
• 8-methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]-pyrazine
• SCHEMBL928047
• 1174644-89-3
• 8-Methyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine

• Inchi： 1S/C6H10N4/c1-5-6-9-8-4-10(6)3-2-7-5/h4-5,7H,2-3H2,1H3
• InChI Key： VSGTYKAWVBDDOE-UHFFFAOYSA-N
• SMILES： N12C=NN=C1C(C)NCC2

Computed Properties

• Exact Mass: 138.090546336g/mol
• Monoisotopic Mass: 138.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 42.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrazines

Additional information on 8-Methyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine

Introduction to 8-Methyl-5H,6H,7H,8H-1,2,4triazolo[4,3-a]pyrazine (CAS No. 1174644-89-3)

8-Methyl-5H,6H,7H,8H-1,2,4triazolo[4,3-a]pyrazine (CAS No. 1174644-89-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazolopyrazines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 8-Methyl-5H,6H,7H,8H-1,2,4triazolo[4,3-a]pyrazine.

Chemical Structure and Properties

The molecular formula of 8-Methyl-5H,6H,7H,8H-1,2,4triazolo[4,3-a]pyrazine is C₉H₉N₅, with a molecular weight of approximately 187.19 g/mol. The compound features a fused ring system consisting of a triazole ring and a pyrazine ring. The presence of the methyl group at the 8-position imparts unique chemical and physical properties to the molecule. The compound is typically synthesized through a series of multistep reactions involving the condensation of appropriate precursors followed by cyclization and functional group modifications.

Synthesis Methods

The synthesis of 8-Methyl-5H,6H,7H,8H-1,2,4triazolo[4,3-a]pyrazine has been extensively studied in recent years. One common approach involves the reaction of a hydrazine derivative with a cyanoacetamide in the presence of an acid catalyst. This reaction leads to the formation of an intermediate that undergoes cyclization to form the desired triazolopyrazine scaffold. Another method involves the use of microwave-assisted synthesis to enhance reaction efficiency and yield. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes for this compound.

Biological Activities

8-Methyl-5H,6H,7H,8H-1,2,4triazolo[4,3-a]pyrazine has been shown to exhibit a range of biological activities that make it a promising candidate for various therapeutic applications. Studies have demonstrated its potential as an antitumor agent, particularly in inhibiting the growth of cancer cells. The compound has been found to induce apoptosis and cell cycle arrest in several cancer cell lines. Additionally, it has shown promise as an antiviral agent, with activity against certain viral strains.

In the realm of neuropharmacology, 8-Methyl-5H,6H,7H,8H-1,2,4triazolo[4,3-a]pyrazine has been investigated for its potential as an anxiolytic and antidepressant agent. Preclinical studies have indicated that it can modulate neurotransmitter systems involved in anxiety and depression disorders. Furthermore, its ability to cross the blood-brain barrier makes it a suitable candidate for central nervous system (CNS) disorders.

Clinical Trials and Research Advancements

The potential therapeutic applications of 8-Methyl-5H,6H,7H,8H-1,2,4triazolo[4,3-a]pyrazine have led to several clinical trials aimed at evaluating its safety and efficacy in humans. Early-phase clinical trials have shown promising results in terms of tolerability and pharmacokinetic properties. Ongoing research is focused on optimizing dosing regimens and exploring combination therapies with other drugs to enhance therapeutic outcomes.

Recent studies have also explored the mechanism of action of 8-Methyl-5H,6H,7H,8H-1,2，4triazolo[4，3-a]pyrazine at the molecular level. These studies have revealed that the compound can interact with specific protein targets involved in cellular signaling pathways. For instance, it has been shown to inhibit certain kinases that play a role in cancer progression and viral replication.

Conclusion

In conclusion, 8-Methyl-5H，6H，7H，8H-1，2，4triazolo[4，3-a]pyrazine (CAS No． 1174644-89-3) is a promising compound with diverse biological activities and potential therapeutic applications． Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development． Ongoing studies are expected to provide deeper insights into its mechanism of action and clinical utility， paving the way for its potential use in treating various diseases．